Cas no 161600-03-9 (2,4-Thiazolidinedione, 5-[(6-hydroxy-2-naphthalenyl)methyl]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(6-hydroxy-2-naphthalenyl)methyl]-
• CAS No: 161600-03-9
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 1341137
• PubChem ID: 9965339
• Update Time: 2025-04-20

2,4-Thiazolidinedione, 5-[(6-hydroxy-2-naphthalenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(6-hydroxy-2-naphthalenyl)methyl]-
• 5-[(6-hydroxynaphthalen-2-yl)methyl]-1,3-thiazolidine-2,4-dione
• DTXSID50433440
• DB-185539
• 5-[(6-Hydroxy-2-naphthalenyl)methyl]-2,4-thiazolidinedione
• 161600-03-9
• SCHEMBL7631727

• Inchi： 1S/C14H11NO3S/c16-11-4-3-9-5-8(1-2-10(9)7-11)6-12-13(17)15-14(18)19-12/h1-5,7,12,16H,6H2,(H,15,17,18)
• InChI Key： OQKNWSRRDIDCLI-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC2C=C(C=CC=2C=1)O)=O)=O

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives